Cas no 63133-75-5 (1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tris(2-methylpropyl) ester)

The compound 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1,2,3-tris(2-methylpropyl) ester is a branched ester derivative of hydroxycitric acid. Its structure features three isobutyl ester groups, enhancing its lipophilic properties and potential compatibility with non-polar matrices. The hydroxyl group at the 2-position introduces polarity, allowing for selective reactivity in esterification or transesterification processes. This compound may serve as an intermediate in specialty chemical synthesis, particularly in applications requiring controlled hydrophobicity or tailored ester functionalities. Its multi-functional design offers versatility in polymer modification, plasticizer formulations, or as a precursor for further derivatization. The steric hindrance from the branched alkyl chains may influence its thermal stability and solubility profile.
1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tris(2-methylpropyl) ester structure
63133-75-5 structure
Product Name:1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tris(2-methylpropyl) ester
CAS No:63133-75-5
MF:C18H32O7
MW:360.442486763
CID:510681
PubChem ID:113028
Update Time:2025-06-30

1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tris(2-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tris(2-methylpropyl) ester
    • tris(2-methylpropyl) 2-hydroxypropane-1,2,3-tricarboxylate
    • Triisobutyl citrate
    • Triisobutyl 2-hydroxypropane-1,2,3-tricarboxylate
    • DTXCID60134971
    • AS-83072
    • UNII-V3VG2WN5QP
    • DTXSID60212480
    • NS00035312
    • E77701
    • V3VG2WN5QP
    • 1,2,3-TRIS(2-METHYLPROPYL) 2-HYDROXY-1,2,3-PROPANETRICARBOXYLATE
    • DB-257195
    • AGBVGLJAIGBYAD-UHFFFAOYSA-N
    • 63133-75-5
    • EINECS 263-892-2
    • SCHEMBL722547
    • 1,2,3-PROPANETRICARBOXYLIC ACID, 2-HYDROXY-, 1,2,3-TRIS(2-METHYLPROPYL) ESTER
    • Inchi: 1S/C18H32O7/c1-12(2)9-23-15(19)7-18(22,17(21)25-11-14(5)6)8-16(20)24-10-13(3)4/h12-14,22H,7-11H2,1-6H3
    • InChI Key: AGBVGLJAIGBYAD-UHFFFAOYSA-N
    • SMILES: OC(C(=O)OCC(C)C)(CC(=O)OCC(C)C)CC(=O)OCC(C)C

Computed Properties

  • Exact Mass: 360.21486
  • Monoisotopic Mass: 360.214803
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 14
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.1
  • XLogP3: 3

Experimental Properties

  • Density: 1.076
  • Boiling Point: 377.9°C at 760 mmHg
  • Flash Point: 115.3°C
  • Refractive Index: 1.462
  • PSA: 99.13

1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tris(2-methylpropyl) ester Pricemore >>

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Additional information on 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tris(2-methylpropyl) ester

1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1,2,3-tris(2-methylpropyl) ester (CAS No. 63133-75-5): A Comprehensive Technical Overview

The compound 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1,2,3-tris(2-methylpropyl) ester (CAS 63133-75-5) is a specialized ester derivative of citric acid, widely recognized for its multifunctional applications in industrial and consumer products. With the increasing demand for sustainable and high-performance additives, this ester has garnered significant attention due to its unique molecular structure, combining a hydroxy group and three 2-methylpropyl branches. Its versatility makes it a subject of interest in formulations ranging from plasticizers to cosmetic emollients.

In recent years, the search trends for "biodegradable esters" and "non-toxic plasticizer alternatives" have surged, reflecting global shifts toward eco-friendly chemistry. The 1,2,3-tris(2-methylpropyl) ester variant aligns with these trends, offering a balance between performance and environmental compatibility. Researchers and manufacturers frequently inquire about its hydrolytic stability, solubility profiles, and compatibility with polymers, underscoring its relevance in green chemistry initiatives.

From a structural perspective, the presence of the 2-hydroxy moiety enhances the compound’s ability to form hydrogen bonds, making it a candidate for coordination chemistry and catalysis. Meanwhile, the 2-methylpropyl chains contribute to its lipophilic character, ideal for applications requiring low volatility and high thermal stability. These properties are critical in sectors like automotive lubricants and food-contact materials, where safety and durability are paramount.

Analytical studies highlight the ester’s synthetic pathways, often involving esterification of 2-hydroxy-1,2,3-propanetricarboxylic acid with isobutanol. Optimizing reaction conditions to achieve high yields while minimizing byproducts remains a key focus in peer-reviewed literature. Additionally, its spectroscopic fingerprints (e.g., IR, NMR) are well-documented, aiding in quality control and regulatory compliance.

In consumer markets, the demand for "skin-safe esters" and "non-irritating emollients" has led to evaluations of this compound in personal care formulations. Its low irritation potential and moisturizing properties align with the clean beauty movement, though further clinical validation is ongoing. Regulatory databases such as REACH and ECHA provide guidance on its safe handling, emphasizing its non-hazardous classification under standard conditions.

Future research directions may explore its role in bio-based polymers and energy storage materials, leveraging its ester linkages for degradability. As industries prioritize circular economy principles, 63133-75-5 could emerge as a benchmark for sustainable design. For now, its technical data sheets remain essential references for engineers and formulators navigating the evolving landscape of specialty chemicals.

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